![molecular formula C28H24N2O2S B4730682 N-{4-[(benzylamino)carbonyl]phenyl}-2-(benzylthio)benzamide](/img/structure/B4730682.png)
N-{4-[(benzylamino)carbonyl]phenyl}-2-(benzylthio)benzamide
Overview
Description
N-{4-[(benzylamino)carbonyl]phenyl}-2-(benzylthio)benzamide, also known as BAPB, is a chemical compound that has gained significant attention in the field of scientific research. It is a small molecule inhibitor that targets protein-protein interactions, making it a potential therapeutic agent for various diseases. In
Mechanism of Action
N-{4-[(benzylamino)carbonyl]phenyl}-2-(benzylthio)benzamide exerts its biological effects by binding to the hydrophobic pocket of MDM2, which is responsible for the interaction with p53. This binding prevents the interaction between MDM2 and p53, leading to the stabilization of p53 and activation of its downstream signaling pathways. This compound also inhibits the replication of hepatitis C virus by binding to the NS5A protein, which is involved in viral RNA replication.
Biochemical and Physiological Effects
This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells by stabilizing p53. It has also been found to inhibit the replication of hepatitis C virus by targeting the NS5A protein. This compound has been shown to have low toxicity in vitro and in vivo, making it a promising therapeutic agent for various diseases.
Advantages and Limitations for Lab Experiments
N-{4-[(benzylamino)carbonyl]phenyl}-2-(benzylthio)benzamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It has been extensively studied for its potential therapeutic applications and has shown low toxicity in vitro and in vivo. However, this compound also has some limitations. It has poor solubility in aqueous solutions, which can limit its use in certain experiments. It also has low bioavailability, which can limit its effectiveness in vivo.
Future Directions
There are several future directions for the study of N-{4-[(benzylamino)carbonyl]phenyl}-2-(benzylthio)benzamide. One potential direction is the development of more potent and selective inhibitors of the MDM2-p53 interaction. Another direction is the investigation of the potential therapeutic applications of this compound in other diseases, such as viral infections and neurodegenerative disorders. The use of this compound in combination with other therapeutic agents is also an area of interest for future research. Additionally, the development of novel drug delivery systems for this compound can improve its bioavailability and effectiveness in vivo.
Scientific Research Applications
N-{4-[(benzylamino)carbonyl]phenyl}-2-(benzylthio)benzamide has been extensively studied for its potential therapeutic applications. It has been found to inhibit the interaction between two proteins, MDM2 and p53, which are involved in the regulation of cell growth and division. Inhibition of this interaction can lead to the stabilization of p53, which in turn can induce cell cycle arrest and apoptosis in cancer cells. This compound has also been shown to inhibit the replication of hepatitis C virus by targeting the NS5A protein.
properties
IUPAC Name |
N-[4-(benzylcarbamoyl)phenyl]-2-benzylsulfanylbenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H24N2O2S/c31-27(29-19-21-9-3-1-4-10-21)23-15-17-24(18-16-23)30-28(32)25-13-7-8-14-26(25)33-20-22-11-5-2-6-12-22/h1-18H,19-20H2,(H,29,31)(H,30,32) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RITSUHXGJOAEHP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC(=O)C2=CC=C(C=C2)NC(=O)C3=CC=CC=C3SCC4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H24N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
452.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.